N-(2,3-dimethylcyclohexyl)-1H-1,2,4-triazole-5-carboxamide

• IUPAC Name: N-(2,3-dimethylcyclohexyl)-1H-1,2,4-triazole-5-carboxamide
• InChI: InChI=1S/C11H18N4O/c1-7-4-3-5-9(8(7)2)14-11(16)10-12-6-13-15-10/h6-9H,3-5H2,1-2H3,(H,14,16)(H,12,13,15)
• InChI Key: PAIFKWRDWYOKLS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1C)NC(=O)C2=NC=NN2
• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol

Description

N-(2,3-dimethylcyclohexyl)-1H-1,2,4-triazole-5-carboxamide is an organic compound characterized by a cyclohexane ring substituted with two methyl groups and a triazole ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,3-dimethylcyclohexyl)-1H-1,2,4-triazole-5-carboxamide typically involves the reaction of 2,3-dimethylcyclohexylamine with 1H-1,2,4-triazole-5-carboxylic acid. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions. The reaction mixture is stirred at room temperature for several hours until the desired product is formed.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow synthesis techniques to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations can optimize the production process.

Chemical Reactions Analysis

Types of Reactions

N-(2,3-dimethylcyclohexyl)-1H-1,2,4-triazole-5-carboxamide can undergo various chemical reactions including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the triazole ring can be substituted with different functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted triazole derivatives.

Scientific Research Applications

N-(2,3-dimethylcyclohexyl)-1H-1,2,4-triazole-5-carboxamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylcyclohexyl)-1H-1,2,4-triazole-5-carboxamide involves its interaction with specific molecular targets such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to alterations in cellular pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

N-(2,3-dimethylcyclohexyl)-N-methylpiperidin-4-amine: Shares a similar cyclohexane structure but differs in the functional groups attached.

N-(2,3-dimethylcyclohexyl)-2-(2-ethyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetamide: Contains a benzoxazine ring instead of a triazole ring.

Uniqueness

N-(2,3-dimethylcyclohexyl)-1H-1,2,4-triazole-5-carboxamide is unique due to the presence of the triazole ring, which imparts distinct chemical and biological properties. The triazole ring can engage in various interactions, making the compound versatile for different applications.